Cas no 2172261-17-3 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid
• CAS No: 2172261-17-3
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5817882
• PubChem ID: 165555842
• Update Time: 2025-05-23

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid
• 2172261-17-3
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}oxy)propanoic acid
• EN300-1546889

• Inchi： 1S/C24H26N2O6/c1-14(23(28)29)32-26-22(27)15-10-11-16(12-15)25-24(30)31-13-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,14-16,21H,10-13H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： LQLYWEJSUCXQSD-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NOC(C(=O)O)C)=O)C1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid

Professional Introduction to 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic Acid (CAS No. 2172261-17-3)

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid, with the CAS number 2172261-17-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety linked to an amino-cyclopentyl group through a methoxycarbonyl bridge. The presence of an oxy-propanoic acid side chain further enhances its molecular complexity, making it a subject of interest for various applications in drug discovery and material science.

The structural composition of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid is not merely a curiosity but also a deliberate design that could contribute to its potential biological activities. The fluorenyl group, known for its stability and luminescent properties, is often employed in pharmaceuticals and agrochemicals due to its ability to enhance the bioavailability and metabolic stability of attached molecules. In contrast, the cyclopentyl ring introduces rigidity to the structure, which can influence the binding affinity and selectivity of the compound when interacting with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such complex molecules with greater accuracy. The methoxycarbonyl group in 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid serves as a protective group for the amino function, which can be later modified for further derivatization. This feature is particularly useful in multi-step synthetic routes where controlled reactivity is essential. The oxy-propanoic acid moiety, on the other hand, may contribute to solubility and interaction with biological membranes, making it a valuable component in drug design.

In the realm of biomedical research, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid has been explored for its potential role as an intermediate in the synthesis of novel therapeutic agents. The fluorenyl-based scaffolds are particularly attractive due to their ability to act as probes in high-throughput screening (HTS) campaigns. Such screens are instrumental in identifying lead compounds for diseases ranging from cancer to neurological disorders. The cyclopentyl formamide unit within this molecule could interact with specific enzymes or receptors, modulating their activity and potentially leading to new treatment modalities.

The synthesis of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have streamlined the process, allowing for more efficient production of complex molecules. Additionally, green chemistry principles have been increasingly integrated into synthetic routes, minimizing waste and hazardous byproducts. These advancements not only improve the sustainability of chemical synthesis but also enhance the scalability of producing such compounds for industrial applications.

The biological activity of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid is currently under investigation by several research groups. Preliminary studies suggest that it may exhibit properties relevant to anti-inflammatory and anti-protozoal therapies. The unique structural features of this compound make it a promising candidate for further development into a drug candidate. However, comprehensive pharmacological studies are necessary to fully elucidate its mechanism of action and therapeutic potential.

The use of computational modeling has also played a crucial role in understanding the interactions between 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid and biological targets. Molecular docking simulations can predict how this molecule might bind to specific proteins or enzymes, providing insights into its potential biological effects. These simulations are often combined with experimental validation using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Such interdisciplinary approaches are essential for advancing our understanding of complex molecular interactions.

The future prospects for 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid extend beyond its current applications in drug discovery. Its unique structural features make it a versatile building block for designing novel materials with specialized properties. For instance, derivatives of this compound could be explored for their potential use in organic electronics or as precursors for polymers with enhanced mechanical strength and thermal stability.

In conclusion, 2-({3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)cyclopentylformamido}oxy)propanoic acid (CAS No. 2172261-17-) represents a significant advancement in chemical synthesis and biomedical research. Its intricate structure offers numerous possibilities for further exploration, both in terms of therapeutic applications and material science innovations. As research continues to uncover new ways to harness its potential, this compound is poised to play an important role in shaping the future of chemical and pharmaceutical sciences.